Cas no 1027513-15-0 (3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine)

• Product Name: 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine
• CAS No: 1027513-15-0
• MF: C₉H₁₃BrN₄
• MW: 257.130320310593
• CID: 2623390
• PubChem ID: 45787801
• Update Time: 2025-08-03

3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(4-methylpiperazin-1-yl)pyridazine
• DB-378864
• 1027513-15-0
• 3-BROMO-6-(N-METHYLPIPERAZIN-1-YL)PYRIDAZINE
• F75909
• 3-Bromo-6-(4-methyl-1-piperazinyl)pyridazine
• DTXSID201256216
• BS-52826
• MB08582
• AKOS015945145
• 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine

• Inchi： 1S/C9H13BrN4/c1-13-4-6-14(7-5-13)9-3-2-8(10)11-12-9/h2-3H,4-7H2,1H3
• InChI Key： BBOMLRSVCMALEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 256.03236g/mol
• Monoisotopic Mass: 256.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.13g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine

Introduction to 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine (CAS No. 1027513-15-0)

3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1027513-15-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a brominated pyridazine core linked to a piperazine moiety, has garnered attention due to its structural versatility and potential biological activity. The combination of the bromine substituent and the N-methylpiperazine group creates a framework that is conducive to further chemical modifications, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The pyridazine ring, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a common structural motif in medicinal chemistry. Its electron-deficient nature allows for facile interaction with biological targets, while its rigidity provides a stable scaffold for derivatization. The introduction of a bromine atom at the 3-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug development. Meanwhile, the 4-methylpiperazine side chain introduces basicity and lipophilicity, which can modulate pharmacokinetic properties such as solubility and membrane permeability.

In recent years, 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine has been explored in various therapeutic contexts, particularly in the search for novel bioactive molecules. Its structural features suggest potential utility in the development of drugs targeting neurological disorders, where piperazine derivatives are frequently employed due to their ability to interact with serotonin and dopamine receptors. Additionally, the bromine atom presents an opportunity for further functionalization via cross-coupling reactions, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs with enhanced binding affinity or altered pharmacological profiles. For instance, studies have demonstrated that modifications around the pyridazine ring can significantly influence receptor binding interactions. The methylpiperazine group, in particular, has been shown to enhance metabolic stability and reduce adverse effects associated with unsubstituted piperazine derivatives.

The bromine substituent at the 3-position of the pyridazine ring is particularly noteworthy, as it serves as an excellent handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These transformations are cornerstone techniques in modern drug synthesis, allowing for the introduction of diverse aryl or heteroaryl groups at specific positions within the molecule. Such modifications can lead to compounds with improved selectivity or efficacy against biological targets.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its binding mode and potential for optimization. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

The pharmaceutical industry has shown particular interest in compounds containing both pyridazine and piperazine moieties due to their demonstrated biological activity. For example, derivatives of this class have been investigated for their potential as antipsychotics, antidepressants, and anxiolytics. The presence of both nitrogen-rich rings enhances hydrogen bonding capabilities with biological targets, which is often critical for achieving high affinity and selectivity.

Moreover, synthetic methodologies have been refined to facilitate access to 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine on both laboratory and industrial scales. Efficient synthetic routes have been developed that minimize byproduct formation and maximize yield, ensuring cost-effective production for research and commercial applications. These advances underscore the compound's importance as a versatile intermediate in pharmaceutical synthesis.

The future prospects for 3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine are promising, with ongoing research exploring its applications in emerging therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for functionalizing this scaffold, enabling the creation of novel compounds with tailored properties. As our understanding of biological mechanisms deepens, so too does the potential for this compound to contribute to next-generation therapeutics.

In conclusion,3-Bromo-6-(4-methylpiperazin-1-YL)pyridazine (CAS No. 1027513-15-0) represents a valuable asset in pharmaceutical research and development. Its unique structural features—combining a brominated pyridazine core with a methylated piperazine side chain—make it an ideal candidate for further chemical exploration. With continued advancements in synthetic methodologies and computational modeling,this compound holds significant promise for contributing to innovative drug discovery efforts across multiple therapeutic domains.